Cas no 336-06-1 (Octafluoroadipoyl Chloride)

Octafluoroadipoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioyl dichloride, octafluoro-
- Octafluoroadipoyl chloride
- Perfluoroadipoyl chloride
- 2,2,3,3,4,4,5,5-octafluorohexanedioyl dichloride
- Octafluoroadipoyl Chloride
-
- MDL: MFCD00054726
- Inchi: InChI=1S/C6Cl2F8O2/c7-1(17)3(9,10)5(13,14)6(15,16)4(11,12)2(8)18
- InChI Key: NGSYNEZFBAPQFK-UHFFFAOYSA-N
- SMILES: C(=O)(C(C(C(C(C(=O)Cl)(F)F)(F)F)(F)F)(F)F)Cl
Computed Properties
- Exact Mass: 325.91500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
Experimental Properties
- Boiling Point: 42-45°C 2mm
- PSA: 34.14000
- LogP: 3.05840
Octafluoroadipoyl Chloride Security Information
- Hazard Statement: Corrosive
- Hazardous Material transportation number:UN 3265
- Hazard Category Code: 34-22
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- HazardClass:CORROSIVE
Octafluoroadipoyl Chloride Customs Data
- HS CODE:2917190090
- Customs Data:
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Octafluoroadipoyl Chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB104852-5 g |
Octafluoroadipoyl chloride, 97%; . |
336-06-1 | 97% | 5g |
€254.50 | 2023-06-24 | |
abcr | AB104852-25 g |
Octafluoroadipoyl chloride, 97%; . |
336-06-1 | 97% | 25g |
€713.50 | 2023-06-24 | |
Apollo Scientific | PC3847-500mg |
Octafluoroadipoyl chloride |
336-06-1 | 97% | 500mg |
£10.00 | 2024-07-20 | |
TRC | O273093-100mg |
Octafluoroadipoyl Chloride |
336-06-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
abcr | AB104852-5g |
Octafluoroadipoyl chloride, 97%; . |
336-06-1 | 97% | 5g |
€333.10 | 2025-02-18 | |
A2B Chem LLC | AF70151-5g |
Octafluoroadipoyl chloride |
336-06-1 | 97% | 5g |
$174.00 | 2024-04-20 | |
A2B Chem LLC | AF70151-25g |
Octafluoroadipoyl chloride |
336-06-1 | 97% | 25g |
$474.00 | 2024-04-20 | |
abcr | AB104852-25g |
Octafluoroadipoyl chloride, 97%; . |
336-06-1 | 97% | 25g |
€960.90 | 2025-02-18 | |
TRC | O273093-50mg |
Octafluoroadipoyl Chloride |
336-06-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
Apollo Scientific | PC3847-25g |
Octafluoroadipoyl chloride |
336-06-1 | 97% | 25g |
£662.00 | 2025-02-21 |
Octafluoroadipoyl Chloride Related Literature
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
-
Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
-
Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
-
Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
Additional information on Octafluoroadipoyl Chloride
Octafluoroadipoyl Chloride: A Comprehensive Overview
Octafluoroadipoyl Chloride, also known by its CAS number 336-06-1, is a highly fluorinated compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of adipic acid, where all hydrogen atoms have been replaced by fluorine atoms, resulting in a highly stable and reactive molecule. The structure of Octafluoroadipoyl Chloride consists of a six-carbon chain with two chlorine atoms attached to the central carbons, making it a valuable precursor in various chemical reactions.
The synthesis of Octafluoroadipoyl Chloride typically involves the fluorination of adipic acid derivatives under controlled conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in advanced materials. Researchers have explored the use of microwave-assisted fluorination and catalytic methods to streamline the production process, making it more efficient and environmentally friendly.
Octafluoroadipoyl Chloride is widely used as an intermediate in the production of high-performance polymers, particularly polyimides and polyamides. These polymers are known for their exceptional thermal stability, mechanical strength, and resistance to chemical degradation, making them ideal for applications in aerospace, electronics, and automotive industries. The compound's ability to form strong intermolecular bonds contributes to the superior properties of the resulting materials.
In addition to its role in polymer synthesis, Octafluoroadipoyl Chloride has found applications in the development of advanced coatings and adhesives. Its high fluorine content imparts excellent hydrophobicity and oleophobicity to these materials, making them suitable for use in harsh environments. Recent research has also explored its potential in drug delivery systems, where its biocompatibility and controlled release properties are being investigated.
The unique electronic properties of Octafluoroadipoyl Chloride have led to its use in organic electronics and optoelectronic devices. Its ability to act as an electron-deficient acceptor material makes it a promising candidate for applications in organic photovoltaics (OPVs) and field-effect transistors (FETs). Studies have demonstrated that incorporating Octafluoroadipoyl Chloride into conjugated polymer systems can significantly enhance device performance by improving charge transport properties.
The environmental impact of Octafluoroadipoyl Chloride has also been a topic of recent research. Scientists are investigating methods to reduce waste generation during its production and application. Green chemistry approaches, such as recycling byproducts and minimizing energy consumption, are being implemented to ensure sustainable manufacturing practices.
In conclusion, Octafluoroadipoyl Chloride, with its CAS number 336-06-1, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an essential building block for advanced materials, while ongoing research continues to unlock new possibilities for its use. As technology advances, the demand for high-performance materials derived from Octafluoroadipoyl Chloride is expected to grow, solidifying its position as a key player in modern chemistry.
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